![molecular formula C9H7NO3S B6161344 methyl 6-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate CAS No. 1935140-98-9](/img/no-structure.png)
methyl 6-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate
Overview
Description
“Methyl 6-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate” is a chemical compound with the molecular formula C9H6NO3S . It has an average mass of 208.214 Da and a monoisotopic mass of 208.007385 Da .
Synthesis Analysis
The synthesis of “methyl 6-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate” and similar compounds has been studied in various contexts. For instance, the photochemical and thermal decomposition of 4-azido-5-arylthiophene-2-carboxylates have been used to synthesize fused 4H-thieno[3,2-b]pyrrole derivatives . Another approach involves the alkylation of methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate with methyl iodide and allyl, propargyl, and benzyl bromides in the presence of sodium hydride .Molecular Structure Analysis
The molecular structure of “methyl 6-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate” is characterized by its molecular formula C9H6NO3S . More detailed structural analysis would require additional information such as spectroscopic data or crystallographic studies.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate involves the reaction of 2-acetylthiophene with ethyl cyanoacetate followed by a series of reactions to form the final product.", "Starting Materials": [ "2-acetylthiophene", "ethyl cyanoacetate", "sodium ethoxide", "methyl iodide", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: React 2-acetylthiophene with ethyl cyanoacetate in the presence of sodium ethoxide to form ethyl 2-(thiophen-2-yl)-2-oxoacetate.", "Step 2: React ethyl 2-(thiophen-2-yl)-2-oxoacetate with methyl iodide in the presence of sodium hydroxide to form ethyl 2-(thiophen-2-yl)-2-oxoacetate methyl ester.", "Step 3: React ethyl 2-(thiophen-2-yl)-2-oxoacetate methyl ester with sodium borohydride in the presence of acetic acid to form ethyl 2-(thiophen-2-yl)-2-hydroxyacetate methyl ester.", "Step 4: React ethyl 2-(thiophen-2-yl)-2-hydroxyacetate methyl ester with hydrochloric acid to form methyl 6-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate." ] } | |
CAS RN |
1935140-98-9 |
Molecular Formula |
C9H7NO3S |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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